Cas no 1261568-67-5 (2'-Nitro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 2'-Nitro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1261568-67-5
• MF: C₁₃H₅Cl₃F₃NO₂
• MW: 370.538511037827
• CID: 4997210
• Update Time: 2025-06-11

2'-Nitro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Nitro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl3F3NO2/c14-9-5-11(16)10(15)4-8(9)7-2-1-6(13(17,18)19)3-12(7)20(21)22/h1-5H
• InChI Key： YYNOMBVURMAEJK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• XLogP3: 6.1
• Topological Polar Surface Area: 45.8

Additional information on 2'-Nitro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl

Introduction to 2'-Nitro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl (CAS No. 1261568-67-5) in Modern Chemical Research

The compound 2'-Nitro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl, identified by the CAS number 1261568-67-5, represents a significant molecule in the realm of advanced chemical synthesis and pharmaceutical development. Its unique structural configuration, featuring a biphenyl core substituted with nitro, chloro, and trifluoromethyl groups, endows it with distinctive electronic and steric properties that make it a valuable candidate for various applications.

At the heart of its utility lies the presence of multiple heteroatoms—nitrogen from the nitro group and fluorine from the trifluoromethyl moiety—which contribute to its reactivity and interaction with biological systems. The nitro group, in particular, is well-documented for its role as an electron-withdrawing agent, influencing both the compound's solubility and its potential reactivity in catalytic processes. Meanwhile, the trifluoromethyl group introduces additional electronic richness, enhancing its stability and lipophilicity—a critical factor in drug design.

Recent advancements in computational chemistry have enabled a deeper understanding of how these structural features influence the compound's behavior. Molecular modeling studies suggest that 2'-Nitro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl exhibits strong π-stacking interactions due to its biphenyl backbone, making it a promising candidate for applications in material science where such interactions are leveraged to improve molecular organization and stability.

In pharmaceutical research, this compound has garnered attention for its potential as an intermediate in synthesizing bioactive molecules. The nitro group can be readily reduced to an amine, providing a versatile handle for further functionalization. This property is particularly valuable in medicinal chemistry, where selective modifications are often required to optimize pharmacokinetic profiles. Additionally, the chloro substituents offer opportunities for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The trifluoromethyl group further enhances the compound's appeal by increasing metabolic stability—a key criterion for drug candidates. In many cases, fluorinated compounds exhibit improved bioavailability and prolonged half-lives due to their resistance to enzymatic degradation. This characteristic has been extensively studied in oncology research, where fluorinated analogs of known drugs have shown enhanced efficacy and reduced toxicity.

Emerging research also highlights the compound's role in agrochemical applications. The biphenyl scaffold is a common motif in pesticides and herbicides due to its ability to interact with biological targets at low concentrations. By incorporating electron-withdrawing groups like nitro and halogens, chemists can fine-tune the compound's activity against specific pests while minimizing environmental impact. For instance, studies indicate that derivatives of 2'-Nitro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl may exhibit herbicidal properties by disrupting essential plant enzymes.

From a synthetic chemistry perspective, the preparation of 2'-Nitro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl exemplifies modern methodologies in organic synthesis. The introduction of multiple substituents on a biphenyl core requires precise control over reaction conditions to achieve high yields and purity. Recent reports detail novel catalytic systems that facilitate the introduction of chloro and trifluoromethyl groups under mild conditions, reducing waste and energy consumption—a critical consideration in sustainable chemistry.

The compound's electronic properties also make it an attractive candidate for optoelectronic applications. Biphenyl derivatives are widely used in organic light-emitting diodes (OLEDs) due to their ability to form stable π-conjugated systems. By tuning the substitution pattern—such as adding nitro or trifluoromethyl groups—chemists can modulate emission wavelengths and charge transport properties. This has led to significant advancements in display technology and energy-efficient lighting solutions.

In conclusion,2'-Nitro-2,4,5-trichloro-4'-(trifluoromethyl)biphenyl (CAS No. 1261568-67-5) stands as a multifaceted molecule with broad utility across chemical research disciplines. Its unique structural features enable diverse applications ranging from pharmaceutical development to material science and agrochemical innovation. As synthetic methodologies continue to evolve toward greater efficiency and sustainability,this compound will undoubtedly remain at the forefront of scientific exploration.